Cas no 87864-11-7 (2-\u200bButoxy-\u200bN-\u200b2-\u200b(ethylamino)\u200bethyl\u200b-4-\u200bquinolinecarboxamide\u200b)

• Product name: 2-\u200bButoxy-\u200bN-\u200b2-\u200b(ethylamino)\u200bethyl\u200b-4-\u200bquinolinecarboxamide\u200b
• CAS No: 87864-11-7
• MF: C₁₈H₂₅N₃O₂
• MW: 315.41
• CID: 3313782
• PubChem ID: 71193592

2-\u200bButoxy-\u200bN-\u200b2-\u200b(ethylamino)\u200bethyl\u200b-4-\u200bquinolinecarboxamide\u200b Chemical and Physical Properties

Names and Identifiers

• 4-QUINOLINECARBOXAMIDE, 2-BUTOXY-N-[2-(ETHYLAMINO)ETHYL]-
• 2-Butoxy-N-(2-(ethylamino)ethyl)quinoline-4-carboxamide
• N-DESETHYLCINOCHOCAINE
• 2-?Butoxy-?N-?[2-?(ethylamino)?ethyl]?-4-?quinolinecarboxamide?
• SCHEMBL14530176
• 87864-11-7
• DIBUCAINE_met015
• 2-BUTOXY-N-(2-(ETHYLAMINO)ETHYL)-4-QUINOLINECARBOXAMIDE
• 2-Butoxy-N-[2-(ethylamino)ethyl]-4-quinolinecarboxamide; 2-Butoxy-N-[2-(ethylamino)ethyl]-4-quinolinecarboxamide
• Q63398738
• 2-\u200bButoxy-\u200bN-\u200b2-\u200b(ethylamino)\u200bethyl\u200b-4-\u200bquinolinecarboxamide\u200b

• Inchi： InChI=1S/C18H25N3O2/c1-3-5-12-23-17-13-15(18(22)20-11-10-19-4-2)14-8-6-7-9-16(14)21-17/h6-9,13,19H,3-5,10-12H2,1-2H3,(H,20,22)
• InChI Key： PSROMGJLHUTGHE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 315.19467705Da
• Monoisotopic Mass: 315.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles